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Compound of Interest

Compound Name: Manganese nitrate tetrahydrate

Cat. No.: B1583092 Get Quote

An In-depth Technical Guide to Manganese(II) Nitrate Tetrahydrate

Introduction
Manganese(II) nitrate tetrahydrate is an inorganic compound that serves as a crucial precursor

in the synthesis of various manganese compounds, particularly manganese oxides.[1][2][3] It is

a pale pink, hygroscopic, and deliquescent crystalline solid.[4] This compound is highly soluble

in water and also soluble in ethanol.[2][5][6] Due to its properties, it finds applications as a

colorant for porcelain, in animal feed, as a fertilizer, and as a catalyst in numerous chemical

reactions.[2][5]

Chemical Formula and Structure
Chemical Formula
The chemical formula for manganese(II) nitrate tetrahydrate can be represented in several

ways:

Condensed Formula: Mn(NO₃)₂·4H₂O[1][4][5]

Hill System Formula: H₈MnN₂O₁₀[7][8][9]

The compound consists of a central manganese(II) cation (Mn²⁺), two nitrate anions (NO₃⁻),

and four molecules of water of hydration.[1][3]
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Chemical Structure
Manganese(II) nitrate tetrahydrate possesses a specific coordination geometry. The central

manganese(II) ion is octahedrally coordinated.[1] This coordination sphere is comprised of four

water molecules (aqua ligands) and two unidentate nitrate ligands. The two nitrate ligands are

positioned in a cis configuration relative to each other.[1]

Physicochemical Properties
The quantitative properties of manganese(II) nitrate tetrahydrate are summarized in the table

below for easy reference.

Property Value

Molecular Weight 251.01 g/mol [7][8][10]

Appearance Pale pink to red crystalline solid[4][5][10]

Melting Point 37.1 °C[4] (Some sources indicate 26 °C[3][11])

Specific Gravity 2.12[4]

Solubility in Water 3800 g/L (at 20 °C)[4][6]

pH (50 g/L solution) ~3 (at 20 °C)[4][6]

CAS Number 20694-39-7[7][8]

Experimental Protocols
Several methods are established for the synthesis of manganese(II) nitrate tetrahydrate. The

choice of protocol may depend on the available starting materials and desired purity.

Synthesis from Manganese Carbonate and Nitric Acid
This method is a common laboratory-scale preparation based on an acid-base reaction.

Reaction: MnCO₃ + 2 HNO₃ → Mn(NO₃)₂ + H₂O + CO₂[12]

Protocol:
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In a fume hood, suspend manganese(II) carbonate (MnCO₃) in a minimal amount of

deionized water in a beaker with constant stirring.[12]

Slowly add a stoichiometric amount of nitric acid (HNO₃), typically around 30-40%, to the

suspension.[12] Effervescence will occur due to the release of carbon dioxide gas.

Continue adding nitric acid dropwise until all the manganese carbonate has dissolved,

resulting in a pale pink solution.[12] It is advisable to leave the solution slightly acidic to

prevent the decomposition of the product.[12]

Gently heat the solution to concentrate it, but avoid boiling, which can decompose the

nitrate.

Cool the concentrated solution in an ice bath to induce crystallization. The high solubility can

make crystallization difficult.[12]

Isolate the resulting pink crystals by vacuum filtration.

Due to the deliquescent nature of the product, it should be dried in a desiccator and stored in

a tightly sealed container.[12]

Synthesis from Manganese Dioxide and Nitrogen
Dioxide
This industrial method involves a redox reaction.

Reaction: MnO₂ + 2 NO₂ + 4 H₂O → Mn(H₂O)₄(NO₃)₂[1]

Protocol:

This reaction involves the handling of toxic nitrogen dioxide gas and should be performed in

a specialized chemical reactor with appropriate safety measures.

Manganese dioxide (MnO₂) solid is treated with gaseous nitrogen dioxide (NO₂) in the

presence of water.[1]
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In this reaction, Mn(IV) is reduced to Mn(II), while NO₂ is oxidized to form the nitrate anion.

[1]

The resulting solution of manganese(II) nitrate tetrahydrate is then concentrated and cooled

to yield the crystalline product.

Visualizations
Synthesis Workflow Diagram
The following diagram illustrates the logical workflow for the synthesis of manganese(II) nitrate

tetrahydrate from manganese carbonate.
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Caption: Synthesis workflow for Manganese(II) Nitrate Tetrahydrate.

Coordination Structure Diagram
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This diagram represents the octahedral coordination of the manganese(II) ion in the

tetrahydrate complex.

Mn²⁺

H₂O H₂O H₂O H₂O NO₃⁻ NO₃⁻

Click to download full resolution via product page

Caption: Coordination sphere of the Mn(II) ion in the tetrahydrate complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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